N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}acetamide

• IUPAC Name: N-[[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl]acetamide
• InChI: InChI=1S/C16H23NO3/c1-12(18)17-11-16(8-4-5-9-16)13-6-7-14(19-2)15(10-13)20-3/h6-7,10H,4-5,8-9,11H2,1-3H3,(H,17,18)
• InChI Key: YWQZKPVWHUNBKW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1(CCCC1)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C16H23NO3
• Molecular Weight: 277.36 g/mol

Description

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}acetamide, also known as URB597, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to a class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which are believed to have a range of therapeutic benefits.

Mechanism of Action

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}acetamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids in the brain. By inhibiting FAAH, this compound increases levels of endocannabinoids, which are believed to have a range of therapeutic benefits, including pain relief, anti-inflammatory effects, and improved mood.
Biochemical and Physiological Effects:
Studies have shown that this compound has a range of biochemical and physiological effects, including increased levels of endocannabinoids in the brain, reduced pain sensitivity, anti-inflammatory effects, and improved mood. The compound has also been shown to have a range of neuroprotective effects, including the ability to protect against brain damage caused by stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}acetamide for lab experiments is its high selectivity for FAAH, which makes it a useful tool for studying the role of endocannabinoids in the brain. However, the compound has some limitations, including its relatively short half-life and the fact that it is metabolized quickly in the body, which can make it difficult to study its long-term effects.

Future Directions

There are a number of potential future directions for research on N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}acetamide, including further studies on its potential therapeutic applications in areas such as pain management, addiction, anxiety, and depression. Other potential areas of research include studies on the compound's neuroprotective effects and its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, there is a need for further research on the optimal dosing and administration of this compound to maximize its therapeutic benefits while minimizing any potential side effects.

Synthesis Methods

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}acetamide is synthesized using a multi-step process that involves the reaction of cyclopentylmagnesium bromide with 3,4-dimethoxybenzaldehyde, followed by the addition of methylamine and acetic anhydride. The final product is purified using chromatography techniques to obtain a high-purity compound.

Scientific Research Applications

N-{[1-(3,4-dimethoxyphenyl)cyclopentyl]methyl}acetamide has been extensively studied for its potential therapeutic applications in a range of areas, including pain management, addiction, anxiety, and depression. The compound is believed to work by increasing levels of endocannabinoids in the brain, which are natural compounds that have been shown to have a range of therapeutic benefits.